3-Fluoromethcathinone (hydrochloride)
3-Fluoromethcathinone (hydrochloride)
3-Fluoromethcathinone (3-FMC) is a cathinone derivative identified in several designer, recreational drugs that are marketed as plant feeders. There is not much known of the effects of cathinone derivatives in humans. This compound is for use as a standard for the forensic analysis of samples that may contain 3-FMC.
Brand Name:
Vulcanchem
CAS No.:
1346600-40-5
VCID:
VC0141893
InChI:
InChI=1S/C10H12FNO.ClH/c1-7(12-2)10(13)8-4-3-5-9(11)6-8;/h3-7,12H,1-2H3;1H
SMILES:
CC(C(=O)C1=CC(=CC=C1)F)NC.Cl
Molecular Formula:
C10H13ClFNO
Molecular Weight:
217.668
3-Fluoromethcathinone (hydrochloride)
CAS No.: 1346600-40-5
Reference Standards
VCID: VC0141893
Molecular Formula: C10H13ClFNO
Molecular Weight: 217.668
CAS No. | 1346600-40-5 |
---|---|
Product Name | 3-Fluoromethcathinone (hydrochloride) |
Molecular Formula | C10H13ClFNO |
Molecular Weight | 217.668 |
IUPAC Name | 1-(3-fluorophenyl)-2-(methylamino)propan-1-one;hydrochloride |
Standard InChI | InChI=1S/C10H12FNO.ClH/c1-7(12-2)10(13)8-4-3-5-9(11)6-8;/h3-7,12H,1-2H3;1H |
Standard InChIKey | NPLXZPCXIHEMMH-UHFFFAOYSA-N |
SMILES | CC(C(=O)C1=CC(=CC=C1)F)NC.Cl |
Appearance | Assay:≥98%A solution in methanol |
Description | 3-Fluoromethcathinone (3-FMC) is a cathinone derivative identified in several designer, recreational drugs that are marketed as plant feeders. There is not much known of the effects of cathinone derivatives in humans. This compound is for use as a standard for the forensic analysis of samples that may contain 3-FMC. |
Synonyms | 3-FMC |
Reference | 1.Archer, R.P. Fluoromethcathinone, a new substance of abuse. Forensic Science International 185, 10-20 (2009). |
PubChem Compound | 71316824 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume